4-(4-bromophenyl)-N-1-naphthyl-1,3-thiazol-2-amine hydrobromide

• IUPAC Name: 4-(4-bromophenyl)-N-naphthalen-1-yl-1,3-thiazol-2-amine;hydrobromide
• InChI: InChI=1S/C19H13BrN2S.BrH/c20-15-10-8-14(9-11-15)18-12-23-19(22-18)21-17-7-3-5-13-4-1-2-6-16(13)17;/h1-12H,(H,21,22);1H
• InChI Key: UIMHGDNVYWIZDS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC3=NC(=CS3)C4=CC=C(C=C4)Br.Br
• Molecular Formula: C19H14Br2N2S
• Molecular Weight: 462.2 g/mol

Description

4-(4-bromophenyl)-N-1-naphthyl-1,3-thiazol-2-amine hydrobromide, also known as BNTX, is a chemical compound that has been widely studied for its potential applications in scientific research. BNTX belongs to a class of compounds known as thiazoles, which have been shown to have a range of biological activities.

Mechanism of Action

4-(4-bromophenyl)-N-1-naphthyl-1,3-thiazol-2-amine hydrobromide acts as a selective antagonist of the delta opioid receptor, meaning it blocks the activity of this receptor. The delta opioid receptor is involved in a range of physiological processes, including pain perception, mood regulation, and drug addiction. By blocking the activity of this receptor, this compound has the potential to modulate these processes.
Biochemical and Physiological Effects
Studies have shown that this compound can have a range of biochemical and physiological effects. For example, this compound has been shown to reduce the rewarding effects of drugs of abuse, such as cocaine and morphine, in animal models. This compound has also been shown to reduce pain sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(4-bromophenyl)-N-1-naphthyl-1,3-thiazol-2-amine hydrobromide in scientific research is its high affinity and selectivity for the delta opioid receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using this compound is that it may have off-target effects on other receptors or biological processes.

Future Directions

There are several potential future directions for research on 4-(4-bromophenyl)-N-1-naphthyl-1,3-thiazol-2-amine hydrobromide. One area of interest is the development of new drugs that target the delta opioid receptor for the treatment of pain and addiction. Another area of interest is the study of the role of the delta opioid receptor in various disease states, such as depression and anxiety disorders. Finally, further research is needed to better understand the potential off-target effects of this compound and to develop more selective compounds for studying the delta opioid receptor.

Scientific Research Applications

4-(4-bromophenyl)-N-1-naphthyl-1,3-thiazol-2-amine hydrobromide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and drug development. In particular, this compound has been shown to have high affinity and selectivity for a specific type of receptor in the brain known as the delta opioid receptor.